Cas no 27988-97-2 (1H-Tetrazole)

• Product Name: 1H-Tetrazole
• CAS No: 27988-97-2
• MF: CH₂N₄
• MW: 70.0533785820007
• CID: 284737
• PubChem ID: 67519
• Update Time: 2025-04-19

1H-Tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole
• 1H TETRAZOLE
• Tetrazole
• FT-0607796
• CHEBI:33193
• 2,3,4-TRIAZAPYRROLE
• MFCD00005247
• BP-30175
• Tetrazole solution
• 100043-29-6
• Tetrazole;Tetraazacyclopentadiene
• AKOS015955446
• 1(H)-Tetrazole
• 2H-Tetrazole
• 288-95-9
• 1H-1,2,3,4-tetrazol
• Q58826308
• 1H-Tetrazole, 0.45M in acetonitrile
• T1017
• T-2440
• 1-H-Tetrazole
• 1H-tetrazol
• AC-784
• alpha-1H-1,2,3,4-tetrazole
• 288-94-8
• 1H-Tetrazole (~0.45M in Acetonitrile)
• 2H-1,2,3,4-tetrazole
• CS-D1473
• NS00042246
• D34J7PAT68
• NSC36712
• 1H-Tetrazole (0.45M in Acetonitrile)
• UNII-D34J7PAT68
• racemic tetrazole
• BCP22123
• 1,2,3,4-tetrazole
• Q58826418
• NSC 36712
• AMY28702
• F8889-0313
• 27988-97-2
• 1H-Tetraazole #
• Tetraazacyclopentadiene
• EINECS 206-023-4
• InChI=1/CH2N4/c1-2-4-5-3-1/h1H,(H,2,3,4,5
• NSC-36712
• DTXSID5075280
• CHEBI:33194
• CHEMBL2148103
• A819654
• T-2400
• AKOS003615496
• FT-0607914
• 1tetrazole
• DB-000385
• 2H-Tetrazole; 1H-TZ; 2,3,4-Triazapyrrole; NSC 36712; Tetraazacyclopentadiene
• CHEBI:35598
• 1H-1,2,3,4-Tetrazole
• 1H-Tetrazole (~0.3M in Acetonitrile)
• STK366101
• DTXCID9037876

• Inchi： 1S/CH2N4/c1-2-4-5-3-1/h1H,(H,2,3,4,5)
• InChI Key： KJUGUADJHNHALS-UHFFFAOYSA-N
• SMILES： N1N=NC=N1

Computed Properties

• Exact Mass: 70.02790
• Monoisotopic Mass: 70.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 26.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2
• XLogP3: -0.5

Experimental Properties

• Color/Form: White crystalline solid
• Density: 0.798 g/mL at 20 °C
• Melting Point: 157-158°C
• Boiling Point: 220.233ºC at 760 mmHg
• Flash Point: 114.573ºC
• Refractive Index: n20/D 1.348
• Stability/Shelf Life: Stable at RT
• PSA: 54.46000
• LogP: -0.80030

1H-Tetrazole Security Information

• Hazardous Material transportation number：UN 1993 3
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： S16; S26; S36
• FLUKA BRAND F CODES：3-4.15-10
• Hazardous Material Identification：
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives